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Compound of Interest

Compound Name: 4-Amino-2,3-difluorobenzonitrile

Cat. No.: B053060

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data, handling procedures,
and emergency protocols for 4-Amino-2,3-difluorobenzonitrile (CAS No. 112279-71-7). The
information is intended to support laboratory safety and procedural planning for professionals in
research and drug development.

Chemical Identification and Physical Properties
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Identifier Value

IUPAC Name 4-Amino-2,3-difluorobenzonitrile
Synonyms 2,3-Difluoro-4-aminobenzonitrile
CAS Number 112279-71-7

Molecular Formula C7HaF2N2

Molecular Weight 154.12 g/mol

Appearance Colorless to light yellow solid[1]
Boiling Point 268.6°C at 760 mmHg|[2]

Flash Point 116.3°C[2]

Density 1.36 g/cm3[2]

Solubility Soluble in organic solvents such as ethanol and

chloroform; insoluble in water.[1]

Hazard Identification and Classification

While a complete GHS classification is not available in the public domain, preliminary hazard

statements for similar compounds and general safety information suggest that 4-Amino-2,3-

difluorobenzonitrile should be handled with care. It may be irritating to the eyes, skin, and

respiratory system.[1]

Potential Hazard Statements (based on related compounds):

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Experimental Protocols: Safe Handling and Storage
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Adherence to the following protocols is critical to ensure personnel safety and to maintain the
integrity of the compound.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Wear protective gloves (e.g., nitrile rubber), and a lab coat. Ensure that skin
is not exposed.

» Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if
working in a poorly ventilated area or when dusts may be generated.

Handling Procedures

» Handle in a well-ventilated area, preferably in a chemical fume hood.

Avoid the formation of dust and aerosols.

Keep away from heat, sparks, and open flames.

Use non-sparking tools.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Storage Conditions

» Store in a tightly closed container.
o Keep in a cool, dry, and well-ventilated place.
o Store away from incompatible materials such as strong oxidizing agents and acids.[1]

Emergency Procedures
First-Aid Measures
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« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.

e In Case of Skin Contact: Immediately wash the skin with plenty of soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.

e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 |If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards Arising from the Chemical: During a fire, irritating and toxic gases may be
generated by thermal decomposition or combustion.

o Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)
and full protective gear.

Toxicological and Ecological Information

Detailed toxicological and ecological data for 4-Amino-2,3-difluorobenzonitrile are not readily
available.[2] It is noted that the substance may be toxic to the aquatic environment and its
release should be avoided.[1]
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Toxicological Data

Value

Acute Toxicity (Oral, Dermal, Inhalation)

No data available

Skin Corrosion/Irritation

May cause skin irritation[1]

Serious Eye Damage/Irritation

May cause serious eye irritation[1]

Respiratory or Skin Sensitization

No data available

Germ Cell Mutagenicity

No data available

Carcinogenicity

No data available

Reproductive Toxicity

No data available

Specific Target Organ Toxicity (Single Exposure)

May cause respiratory irritation[1]

Specific Target Organ Toxicity (Repeated
Exposure)

No data available

Aspiration Hazard

No data available

Ecological Data

Value

Toxicity to Fish

No data available[2]

Toxicity to Daphnia and other Aquatic

Invertebrates

No data available[2]

Toxicity to Algae

No data available[2]

Visualized Safety Workflow

The following diagram illustrates the logical workflow for the safe handling of 4-Amino-2,3-

difluorobenzonitrile, from preparation to emergency response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide to the Safe Handling of 4-Amino-2,3-
difluorobenzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b053060#4-amino-2-3-difluorobenzonitrile-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.molbase.com/moldata/1289674.html
https://www.benchchem.com/product/b053060#4-amino-2-3-difluorobenzonitrile-safety-data-sheet
https://www.benchchem.com/product/b053060#4-amino-2-3-difluorobenzonitrile-safety-data-sheet
https://www.benchchem.com/product/b053060#4-amino-2-3-difluorobenzonitrile-safety-data-sheet
https://www.benchchem.com/product/b053060#4-amino-2-3-difluorobenzonitrile-safety-data-sheet
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b053060?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

